Cas no 66000-38-2 (1-(4-bromophenyl)-1H-pyrazol-3-amine)

• Product Name: 1-(4-bromophenyl)-1H-pyrazol-3-amine
• CAS No: 66000-38-2
• MF: C₉H₈BrN₃
• MW: 238.083920478821
• MDL: MFCD11593793
• CID: 3230873
• PubChem ID: 23464285
• Update Time: 2025-04-21

1-(4-bromophenyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1H-PYRAZOL-3-AMINE, 1-(4-BROMOPHENYL)-
• 1-(4-Bromophenyl)-1h-pyrazol-3-amine
• 1-(p-bromophenyl)-3-aminopyrazole
• TQP1417
• CS-0284783
• EN300-222558
• 66000-38-2
• DTXSID301283949
• GZDIUHKAZLMQFJ-UHFFFAOYSA-N
• AKOS011973281
• SCHEMBL474655
• 1-(4-bromophenyl)-1H-pyrazol-3-amine

• MDL： MFCD11593793
• Inchi： 1S/C9H8BrN3/c10-7-1-3-8(4-2-7)13-6-5-9(11)12-13/h1-6H,(H2,11,12)
• InChI Key： GZDIUHKAZLMQFJ-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(Br)C=C2)C=CC(N)=N1

Computed Properties

• Exact Mass: 236.99016Da
• Monoisotopic Mass: 236.99016Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.8Ų